Cas no 1179087-84-3 (Methyl 2-(3-((methylamino)methyl)phenoxy)acetate)

• Product Name: Methyl 2-(3-((methylamino)methyl)phenoxy)acetate
• CAS No: 1179087-84-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6237324
• PubChem ID: 60883345
• Update Time: 2025-05-22

Methyl 2-(3-((methylamino)methyl)phenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{3-[(methylamino)methyl]phenoxy}acetate
• EN300-6730405
• 1179087-84-3
• Methyl 2-(3-((methylamino)methyl)phenoxy)acetate
• CS-0347602

• Inchi： 1S/C11H15NO3/c1-12-7-9-4-3-5-10(6-9)15-8-11(13)14-2/h3-6,12H,7-8H2,1-2H3
• InChI Key： IUBYGWOLXAAFMN-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1=CC=CC(=C1)CNC

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Methyl 2-(3-((methylamino)methyl)phenoxy)acetate

Comprehensive Guide to Methyl 2-(3-((methylamino)methyl)phenoxy)acetate (CAS No. 1179087-84-3)

Methyl 2-(3-((methylamino)methyl)phenoxy)acetate (CAS No. 1179087-84-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This ester derivative features a unique molecular structure combining a phenoxy backbone with a methylamino substituent, making it a valuable intermediate for drug development. Its CAS number 1179087-84-3 serves as a critical identifier in regulatory and scientific databases, ensuring precise tracking in global supply chains.

Recent trends in organic chemistry highlight growing interest in Methyl 2-(3-((methylamino)methyl)phenoxy)acetate due to its role in synthesizing bioactive molecules. Researchers frequently search for "synthesis of Methyl 2-(3-((methylamino)methyl)phenoxy)acetate" or "CAS 1179087-84-3 applications," reflecting demand for sustainable synthetic routes. The compound's ester functionality enables versatile transformations, particularly in medicinal chemistry where modified phenoxy compounds show promise as kinase inhibitors or GPCR modulators.

From an industrial perspective, 1179087-84-3 exemplifies the shift toward green chemistry principles. Laboratories now prioritize solvent-free reactions or biocatalytic methods when working with such intermediates. Questions like "how to purify Methyl 2-(3-((methylamino)methyl)phenoxy)acetate" dominate technical forums, underscoring the need for optimized crystallization protocols. Analytical characterization via HPLC and LC-MS remains essential for quality control, especially when the compound serves as a pharmaceutical building block.

The stability profile of Methyl 2-(3-((methylamino)methyl)phenoxy)acetate under various pH conditions has become a hot research topic, with publications exploring its degradation kinetics. This aligns with the broader industry focus on forced degradation studies for API intermediates. Storage recommendations typically suggest inert atmospheres at 2-8°C to preserve the methylamino group's integrity, a detail frequently queried in material safety discussions.

Patent literature reveals innovative applications of CAS 1179087-84-3 in prodrug design, particularly for compounds requiring enhanced blood-brain barrier penetration. The acetate moiety's hydrolysable nature makes it ideal for controlled-release formulations. Such advancements respond to trending searches about "ester prodrug strategies" and "phenoxy-based drug delivery," demonstrating the compound's relevance in modern pharma.

Spectroscopic data for Methyl 2-(3-((methylamino)methyl)phenoxy)acetate shows distinctive NMR peaks at 2.4 ppm (N-CH3) and 4.6 ppm (O-CH2), crucial for structural verification. These spectral features are often discussed in analytical chemistry circles alongside mass spec fragmentation patterns. The compound's chromatographic behavior on reverse-phase columns also attracts attention for method development queries.

Emerging studies investigate the structure-activity relationship of derivatives stemming from 1179087-84-3, particularly in neurological targets. This connects with popular neuroscience research keywords like "small molecule neuroprotectants." The methylamino group's basicity allows salt formation with various acids, expanding formulation possibilities - a property increasingly searched in combination with "pharmacokinetic optimization."

Regulatory documentation for Methyl 2-(3-((methylamino)methyl)phenoxy)acetate emphasizes proper handling precautions despite its non-hazardous classification. Safety data sheets consistently rank among top downloads for this CAS number, reflecting industry compliance awareness. Environmental fate studies indicate moderate biodegradability, addressing sustainability concerns raised in "green pharmaceutical synthesis" discussions.

In conclusion, Methyl 2-(3-((methylamino)methyl)phenoxy)acetate (CAS No. 1179087-84-3) represents a multifaceted tool for drug discovery, bridging synthetic chemistry with therapeutic innovation. Its evolving applications continue to generate scientific dialogue, particularly around structure modification techniques and process chemistry scale-up challenges - topics dominating contemporary research agendas.